Isometachromin Isometachromin Isometachromin is a natural product found in Spongia and Dasycladus with data available.
Brand Name: Vulcanchem
CAS No.: 145401-37-2
VCID: VC21149700
InChI: InChI=1S/C22H30O4/c1-14(9-11-17-15(2)7-6-12-22(17,3)4)8-10-16-20(24)18(23)13-19(26-5)21(16)25/h7-8,13,17,24H,6,9-12H2,1-5H3/b14-8+
SMILES: CC1=CCCC(C1CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)(C)C
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol

Isometachromin

CAS No.: 145401-37-2

Cat. No.: VC21149700

Molecular Formula: C22H30O4

Molecular Weight: 358.5 g/mol

* For research use only. Not for human or veterinary use.

Isometachromin - 145401-37-2

Specification

Description Isometachromin is a natural product found in Spongia and Dasycladus with data available.
CAS No. 145401-37-2
Molecular Formula C22H30O4
Molecular Weight 358.5 g/mol
IUPAC Name 2-hydroxy-5-methoxy-3-[(E)-3-methyl-5-(2,6,6-trimethylcyclohex-2-en-1-yl)pent-2-enyl]cyclohexa-2,5-diene-1,4-dione
Standard InChI InChI=1S/C22H30O4/c1-14(9-11-17-15(2)7-6-12-22(17,3)4)8-10-16-20(24)18(23)13-19(26-5)21(16)25/h7-8,13,17,24H,6,9-12H2,1-5H3/b14-8+
Standard InChI Key QWVBWKKUVQTKEX-RIYZIHGNSA-N
Isomeric SMILES CC1=CCCC(C1CC/C(=C/CC2=C(C(=O)C=C(C2=O)OC)O)/C)(C)C
SMILES CC1=CCCC(C1CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)(C)C
Canonical SMILES CC1=CCCC(C1CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)(C)C

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